Cas no 2228450-33-5 (2,2-dimethyl-1-(3-methyl-1,2-oxazol-5-yl)cyclopropane-1-carboxylic acid)
2,2-Dimethyl-1-(3-methyl-1,2-oxazol-5-yl)cyclopropane-1-carboxylic acid is a cyclopropane derivative featuring a methyl-substituted oxazole moiety. This compound is of interest due to its unique structural framework, combining a strained cyclopropane ring with a heterocyclic oxazole group, which may impart distinctive reactivity and stability. The presence of both carboxylic acid and oxazole functionalities suggests potential utility in pharmaceutical or agrochemical applications, particularly as an intermediate in the synthesis of biologically active molecules. Its rigid cyclopropane core may enhance binding affinity in target interactions, while the oxazole ring could contribute to metabolic stability. Further research is warranted to explore its full synthetic and functional potential.
2228450-33-5 structure
Product Name:2,2-dimethyl-1-(3-methyl-1,2-oxazol-5-yl)cyclopropane-1-carboxylic acid
CAS No:2228450-33-5
MF:C10H13NO3
MW:195.215122938156
CID:5876056
PubChem ID:165844850
Update Time:2025-06-07
2,2-dimethyl-1-(3-methyl-1,2-oxazol-5-yl)cyclopropane-1-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 2,2-dimethyl-1-(3-methyl-1,2-oxazol-5-yl)cyclopropane-1-carboxylic acid
- 2228450-33-5
- EN300-1788656
-
- Inchi: 1S/C10H13NO3/c1-6-4-7(14-11-6)10(8(12)13)5-9(10,2)3/h4H,5H2,1-3H3,(H,12,13)
- InChI Key: CMDYEILESQDJSQ-UHFFFAOYSA-N
- SMILES: O1C(=CC(C)=N1)C1(C(=O)O)CC1(C)C
Computed Properties
- Exact Mass: 195.08954328g/mol
- Monoisotopic Mass: 195.08954328g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 277
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 63.3Ų
2,2-dimethyl-1-(3-methyl-1,2-oxazol-5-yl)cyclopropane-1-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1788656-0.05g |
2,2-dimethyl-1-(3-methyl-1,2-oxazol-5-yl)cyclopropane-1-carboxylic acid |
2228450-33-5 | 0.05g |
$1247.0 | 2023-09-19 | ||
| Enamine | EN300-1788656-0.1g |
2,2-dimethyl-1-(3-methyl-1,2-oxazol-5-yl)cyclopropane-1-carboxylic acid |
2228450-33-5 | 0.1g |
$1307.0 | 2023-09-19 | ||
| Enamine | EN300-1788656-0.25g |
2,2-dimethyl-1-(3-methyl-1,2-oxazol-5-yl)cyclopropane-1-carboxylic acid |
2228450-33-5 | 0.25g |
$1366.0 | 2023-09-19 | ||
| Enamine | EN300-1788656-0.5g |
2,2-dimethyl-1-(3-methyl-1,2-oxazol-5-yl)cyclopropane-1-carboxylic acid |
2228450-33-5 | 0.5g |
$1426.0 | 2023-09-19 | ||
| Enamine | EN300-1788656-1.0g |
2,2-dimethyl-1-(3-methyl-1,2-oxazol-5-yl)cyclopropane-1-carboxylic acid |
2228450-33-5 | 1g |
$1485.0 | 2023-06-02 | ||
| Enamine | EN300-1788656-2.5g |
2,2-dimethyl-1-(3-methyl-1,2-oxazol-5-yl)cyclopropane-1-carboxylic acid |
2228450-33-5 | 2.5g |
$2912.0 | 2023-09-19 | ||
| Enamine | EN300-1788656-5.0g |
2,2-dimethyl-1-(3-methyl-1,2-oxazol-5-yl)cyclopropane-1-carboxylic acid |
2228450-33-5 | 5g |
$4309.0 | 2023-06-02 | ||
| Enamine | EN300-1788656-10.0g |
2,2-dimethyl-1-(3-methyl-1,2-oxazol-5-yl)cyclopropane-1-carboxylic acid |
2228450-33-5 | 10g |
$6390.0 | 2023-06-02 | ||
| Enamine | EN300-1788656-1g |
2,2-dimethyl-1-(3-methyl-1,2-oxazol-5-yl)cyclopropane-1-carboxylic acid |
2228450-33-5 | 1g |
$1485.0 | 2023-09-19 | ||
| Enamine | EN300-1788656-5g |
2,2-dimethyl-1-(3-methyl-1,2-oxazol-5-yl)cyclopropane-1-carboxylic acid |
2228450-33-5 | 5g |
$4309.0 | 2023-09-19 |
2,2-dimethyl-1-(3-methyl-1,2-oxazol-5-yl)cyclopropane-1-carboxylic acid Related Literature
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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